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Compound of Interest

Compound Name: 2-Iodobenzonitrile

Cat. No.: B177582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial landscape

for high-purity 2-Iodobenzonitrile (CAS No. 4387-36-4), a key building block in pharmaceutical

synthesis. This document offers a comparative analysis of global suppliers, detailed

experimental protocols for quality assessment, and insights into its application in drug

development, particularly in the context of androgen receptor signaling.

Commercial Supplier Analysis
The procurement of high-purity 2-Iodobenzonitrile is critical for reproducible and successful

research and development outcomes. A variety of chemical suppliers offer this compound at

different purity grades, quantities, and price points. Below is a comparative table summarizing

the offerings from a selection of global suppliers. Researchers are advised to request a

certificate of analysis (CoA) and inquire about impurity profiles before purchase.
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Supplier
Name

Purity
Specificatio
n

Analytical
Method

Country of
Origin/Distri
bution

Noted Price
(USD)

Typical
Lead Time

Sigma-

Aldrich

(Merck)

≥97% Not Specified Global
Contact for

pricing

Varies by

location

Tokyo

Chemical

Industry (TCI)

>98.0% GC Global

$66.00 (1g),

$221.00

(25g)

Same day to

3 business

days

Fisher

Scientific
99% Not Specified Global

Contact for

pricing

Varies by

location

Thermo

Scientific

Chemicals

99% Not Specified Global $34.25 (1g)
Varies by

location

BLD

Pharmatech
Not Specified Not Specified

China, USA,

Germany,

India

Contact for

pricing

1 day (from

US)

J & K

SCIENTIFIC

LTD.

Not Specified Not Specified China
Contact for

pricing

Varies by

location

Meryer

(Shanghai)

Chemical

Not Specified Not Specified China
Contact for

pricing

Varies by

location

Capot

Chemical

Co., Ltd

98%(Min,

GC)
GC China

Contact for

pricing

Varies by

location

Apollo

Scientific
Not Specified Not Specified UK, USA

£15.00 (1g),

£60.00 (25g)
1-2 weeks

Hebei

Dangtong

Biological

>99% Not Specified China
Contact for

pricing

7-10 working

days
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Note: Prices and lead times are subject to change and may vary based on quantity, location,

and current stock levels. The purity specifications are as listed by the suppliers and may not

represent a full impurity profile.

Experimental Protocols: Quality Assessment
Ensuring the purity of 2-Iodobenzonitrile is paramount for its use in sensitive applications like

drug synthesis. Gas Chromatography-Mass Spectrometry (GC-MS) is a standard and effective

method for determining the purity and identifying potential impurities.

Protocol: Purity Determination of 2-Iodobenzonitrile by
GC-MS
1. Objective: To determine the purity of a 2-Iodobenzonitrile sample and identify any volatile

organic impurities.

2. Materials and Equipment:

2-Iodobenzonitrile sample

High-purity solvent (e.g., Dichloromethane or Ethyl Acetate)

Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

A suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

Helium (carrier gas)

Autosampler vials with septa

Microsyringe

3. Sample Preparation:

Prepare a stock solution of 2-Iodobenzonitrile at a concentration of 1 mg/mL in the chosen

solvent.
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Perform serial dilutions to obtain a working concentration suitable for the instrument's linear

range (e.g., 10-100 µg/mL).

Transfer the final dilution to an autosampler vial.

4. GC-MS Operating Conditions:

Injector Temperature: 250 °C

Injection Volume: 1 µL

Injection Mode: Split (e.g., 20:1 ratio)

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 80 °C, hold for 2 minutes.

Ramp: 15 °C/min to 280 °C.

Hold: 5 minutes at 280 °C.

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-400.

5. Data Analysis:

Integrate the peak corresponding to 2-Iodobenzonitrile in the total ion chromatogram (TIC).

Calculate the area percentage of the main peak relative to the total area of all peaks to

estimate purity.
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Analyze the mass spectrum of the main peak to confirm the identity of 2-Iodobenzonitrile
(Molecular Ion [M]+ at m/z 229).

Identify any impurity peaks by comparing their mass spectra against a library (e.g., NIST).

Mandatory Visualizations
Workflow for Sourcing and Qualification of 2-
Iodobenzonitrile
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Define Purity & Specification
Requirements

Identify Potential Suppliers
(Databases, Literature, etc.)

Request Quotes & Certificates of Analysis (CoA)

Evaluate Supplier Information
(Purity, Impurity Profile, Lead Time, Cost)

Select & Procure Sample
for In-house Evaluation

Perform QC Analysis
(e.g., GC-MS, NMR, HPLC)

Does it meet specifications?

Qualify Supplier & Material
for R&D Use

Yes

Reject & Evaluate
Next Supplier

No

Click to download full resolution via product page

Caption: A typical workflow for sourcing and qualifying high-purity 2-Iodobenzonitrile.
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Signaling Pathway: Action of a 2-Iodobenzonitrile-
Derived Nonsteroidal Androgen Receptor Modulator
2-Iodobenzonitrile is a precursor for the synthesis of various pharmacologically active

molecules, including nonsteroidal selective androgen receptor modulators (SARMs). These

compounds are designed to elicit the anabolic benefits of androgens in muscle and bone with

reduced effects on reproductive tissues.
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Caption: Mechanism of action of a 2-Iodobenzonitrile-derived SARM.[1][2][3][4][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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